![molecular formula C18H12ClN3O4S B2897410 2-chloro-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamide CAS No. 868674-88-8](/img/structure/B2897410.png)
2-chloro-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-chloro-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamide is a synthetic compound that belongs to the class of benzothiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science.
Scientific Research Applications
Antibacterial Activity
Research has demonstrated that benzothiazole derivatives, including those related to 2-chloro-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamide, exhibit potent antibacterial activity. For instance, Gupta (2018) synthesized methoxy substituted benzothiazole derivatives that showed potent antibacterial activity against Pseudomonas aeruginosa, a micro-organism known for its resistance to antimicrobial agents. These findings are crucial as P. aeruginosa infections are a significant concern in hospitals due to their resistance to many antibiotics (Gupta, 2018).
Synthesis and Cytotoxicity for Anticancer Applications
Hour et al. (2007) conducted research on the synthesis and cytotoxicity of quinazolinone derivatives, which are structurally related to benzothiazole derivatives. They investigated their potential as anticancer agents by evaluating their cytotoxic effects on various cancer cell lines. Their findings indicate that these compounds, through their structural basis, could serve as leads for the development of new anticancer agents (Hour et al., 2007).
Antimicrobial and Antifungal Properties
Further expanding on the antimicrobial applications, Gupta (2018) also reported on the synthesis and antimicrobial activity of novel hydroxy substituted benzothiazole derivatives against Streptococcus pyogenes. These compounds, through methodical synthesis and evaluation, demonstrated potent activity against this bacteria, highlighting the potential of benzothiazole derivatives in combating various bacterial infections (Gupta, 2018).
Heterocyclic Compound Studies for NLO and Biological Applications
Prabukanthan et al. (2020) synthesized a heterocyclic organic compound N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide and conducted comprehensive studies on its crystal structure, optical, thermal, biological, and non-linear optical (NLO) properties. Their research underscores the versatility of benzothiazole derivatives in various scientific applications, from material science to biological activity assessment (Prabukanthan et al., 2020).
properties
IUPAC Name |
2-chloro-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12ClN3O4S/c1-3-9-21-16-14(26-2)5-4-6-15(16)27-18(21)20-17(23)12-10-11(22(24)25)7-8-13(12)19/h1,4-8,10H,9H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVXQHLZHYNLJJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC=C1)SC(=NC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl)N2CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-5-nitrobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.